2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide

• CAS No.: 769143-40-0
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N'-[(E)-(4-butoxyphenyl)methylideneamino]-N-(4-ethylphenyl)oxamide
• InChI: InChI=1S/C21H25N3O3/c1-3-5-14-27-19-12-8-17(9-13-19)15-22-24-21(26)20(25)23-18-10-6-16(4-2)7-11-18/h6-13,15H,3-5,14H2,1-2H3,(H,23,25)(H,24,26)/b22-15+
• InChI Key: CDPJNQLNVQWKHB-PXLXIMEGSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=CC=C(C=C2)CC
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=CC=C(C=C2)CC

Description

2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a butoxybenzylidene group, a hydrazino group, and an oxoacetamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide typically involves the condensation of 4-butoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then reacted with 4-ethylphenyl isocyanate under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can result in a variety of substituted compounds with different functional groups.

Scientific Research Applications

2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-(4-Methoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide
• 2-(2-(4-Ethoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide
• 2-(2-(4-Propoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide

Uniqueness

2-(2-(4-Butoxybenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide is unique due to its specific butoxybenzylidene group, which can impart distinct chemical and biological properties. This uniqueness can make it more suitable for certain applications compared to similar compounds with different substituents.